Cas no 1261970-93-7 (4-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid)

• Product Name: 4-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid
• CAS No: 1261970-93-7
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• MDL: MFCD18321209
• CID: 2766776
• PubChem ID: 53227099
• Update Time: 2025-04-21

4-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321209
• 4-(3-METHOXYCARBONYLPHENYL)-2-METHOXYBENZOIC ACID
• DTXSID40690686
• 4-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95%
• 1261970-93-7
• 3-Methoxy-3'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18321209
• Inchi： 1S/C16H14O5/c1-20-14-9-11(6-7-13(14)15(17)18)10-4-3-5-12(8-10)16(19)21-2/h3-9H,1-2H3,(H,17,18)
• InChI Key： HIRRHUCELMLOIS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 286.08412354Da
• Monoisotopic Mass: 286.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives